molecular formula C22H19NO3 B14425902 4-(4-Methylbenzamido)phenyl 4-methylbenzoate CAS No. 81418-61-3

4-(4-Methylbenzamido)phenyl 4-methylbenzoate

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CAS No.: 81418-61-3
M. Wt: 345.4 g/mol
InChI Key: DBBCOUVUPBLWEN-UHFFFAOYSA-N
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Description

4-(4-Methylbenzamido)phenyl 4-methylbenzoate is an organic compound that belongs to the class of aromatic esters It is characterized by the presence of both amide and ester functional groups, which contribute to its unique chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(4-Methylbenzamido)phenyl 4-methylbenzoate typically involves the reaction of 4-methylbenzoic acid with

Properties

CAS No.

81418-61-3

Molecular Formula

C22H19NO3

Molecular Weight

345.4 g/mol

IUPAC Name

[4-[(4-methylbenzoyl)amino]phenyl] 4-methylbenzoate

InChI

InChI=1S/C22H19NO3/c1-15-3-7-17(8-4-15)21(24)23-19-11-13-20(14-12-19)26-22(25)18-9-5-16(2)6-10-18/h3-14H,1-2H3,(H,23,24)

InChI Key

DBBCOUVUPBLWEN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)C

Origin of Product

United States

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